Cas no 1780920-42-4 (7-chloro-1-methyl-1H-pyrrolo2,3-cpyridine-3-carbaldehyde)

• Product Name: 7-chloro-1-methyl-1H-pyrrolo2,3-cpyridine-3-carbaldehyde
• CAS No: 1780920-42-4
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• MDL: MFCD28524107
• CID: 4781841
• PubChem ID: 84665762
• Update Time: 2025-06-09

7-chloro-1-methyl-1H-pyrrolo2,3-cpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-1-methyl-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde
• 7-chloro-1-methyl-1H-pyrrolo2,3-cpyridine-3-carbaldehyde

• MDL： MFCD28524107
• Inchi： 1S/C9H7ClN2O/c1-12-4-6(5-13)7-2-3-11-9(10)8(7)12/h2-5H,1H3
• InChI Key： KXSIMOZYLMEJQU-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CN=1)C(C=O)=CN2C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• XLogP3: 1.4
• Topological Polar Surface Area: 34.9

Additional information on 7-chloro-1-methyl-1H-pyrrolo2,3-cpyridine-3-carbaldehyde

Introduction to 7-Chloro-1-methyl-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde (CAS No. 1780920-42-4)

7-Chloro-1-methyl-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde (CAS No. 1780920-42-4) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a chloro substituent and a methyl group, contribute to its distinct chemical and biological properties.

The chemical structure of 7-chloro-1-methyl-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde consists of a pyrrole ring fused to a pyridine ring, with a chloro substituent at the 7-position and a methyl group at the 1-position. The aldehyde functional group at the 3-position further enhances its reactivity and potential for forming various derivatives through chemical modifications. This structural complexity provides a foundation for exploring its interactions with biological targets and its potential as a lead compound in drug discovery.

Recent studies have highlighted the biological activities of 7-chloro-1-methyl-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to exhibit inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways that regulate cell growth, proliferation, and survival. This property makes it a promising candidate for the development of targeted therapies for diseases such as cancer.

In addition to its enzymatic inhibition properties, 7-chloro-1-methyl-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can modulate the expression of pro-inflammatory cytokines and chemokines, suggesting its potential utility in treating inflammatory disorders. These findings underscore the multifaceted nature of this compound and its broad spectrum of biological activities.

The synthetic accessibility of 7-chloro-1-methyl-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde is another important aspect that contributes to its value in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and in high purity. These methods typically involve multi-step reactions that include cyclization, substitution, and oxidation steps. The ability to synthesize this compound on a larger scale facilitates further studies and potential clinical applications.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds. While specific clinical trials involving 7-chloro-1-methyl-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde may still be in early stages, preclinical data have shown promising results. These studies have focused on assessing the pharmacokinetic properties, toxicity profiles, and therapeutic indices of this compound. The data collected from these studies will be crucial in determining the feasibility of advancing this compound into clinical trials.

The future prospects for 7-chloro-1-methyl-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde are promising. Ongoing research aims to optimize its structure through medicinal chemistry approaches to enhance its potency and selectivity for specific targets. Additionally, efforts are being made to develop prodrugs or other formulations that can improve its bioavailability and reduce potential side effects. These advancements could lead to the development of novel therapeutics with improved efficacy and safety profiles.

In conclusion, 7-chloro-1-methyl-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde (CAS No. 1780920-42-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic applications of this compound will emerge.